Cas no 1804361-26-9 (Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate)

Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate is a versatile pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity for pharmaceutical and agrochemical applications. The presence of both chloromethyl and hydroxy groups enhances its utility as a synthetic intermediate, enabling further functionalization. The trifluoromethoxy moiety contributes to improved metabolic stability and lipophilicity, making it valuable in drug design. The ethyl ester group provides solubility in organic solvents, facilitating downstream reactions. This compound is particularly useful in constructing heterocyclic frameworks or as a precursor for bioactive molecules. Its structural features make it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations in medicinal chemistry and material science research.

Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate structure

1804361-26-9 structure

Product Name:Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate

CAS No:1804361-26-9

MF:C₁₁H₁₁ClF₃NO₄

MW:313.657552957535

CID:4832368

Update Time:2025-05-25

Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate
- Inchi： 1S/C11H11ClF3NO4/c1-2-19-8(17)4-7-3-6(5-12)9(18)10(16-7)20-11(13,14)15/h3,18H,2,4-5H2,1H3
- InChI Key： HRBBZUWCQGMROX-UHFFFAOYSA-N
- SMILES： ClCC1C(=C(N=C(C=1)CC(=O)OCC)OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 329
XLogP3: 2.6
Topological Polar Surface Area: 68.6

Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029095287-1g	Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate	1804361-26-9	97%	1g	$1,519.80	2022-04-02

Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate

Research Brief on Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804361-26-9)

Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804361-26-9) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its trifluoromethoxy and chloromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including its trifluoromethoxy group, contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold in drug discovery.

Recent studies have focused on the synthetic pathways and applications of Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in inflammatory pathways, suggesting potential therapeutic applications for autoimmune diseases. The research team employed a multi-step synthetic route, starting from commercially available pyridine derivatives, to achieve high yields and purity of the target compound.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility in PET (positron emission tomography) tracer development. The researchers successfully radiolabeled a derivative of Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate with fluorine-18, enabling its use in imaging studies for neurodegenerative diseases. The study underscored the compound's versatility and its potential to bridge diagnostic and therapeutic applications in neurology.

In addition to its pharmacological applications, recent investigations have also delved into the compound's physicochemical properties. A 2023 paper in the Journal of Pharmaceutical Sciences provided a comprehensive analysis of its solubility, stability, and partition coefficient, which are critical parameters for drug formulation. The findings indicated that the compound exhibits favorable solubility in organic solvents, facilitating its use in various synthetic protocols, while its stability under physiological conditions supports its potential as a drug candidate.

Looking ahead, ongoing research aims to further elucidate the mechanistic pathways through which derivatives of Ethyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate exert their biological effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. The compound's unique structural attributes and demonstrated bioactivity position it as a promising candidate for the development of next-generation therapeutics.